Cas no 146743-95-5 (3-Isoquinolinecarboxylicacid, 6,7-dihydroxy-)

• Product Name: 3-Isoquinolinecarboxylicacid, 6,7-dihydroxy-
• CAS No: 146743-95-5
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 101047
• PubChem ID: 135736891
• Update Time: 2025-04-18

3-Isoquinolinecarboxylicacid, 6,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylicacid, 6,7-dihydroxy-
• 7-hydroxy-6-oxo-2H-isoquinoline-3-carboxylic acid
• 3-Isoquinolinecarboxylic acid, 6,7-dihydroxy- (9CI)
• 3-isoquinolinecarboxylic acid,6,7-dihydroxy-
• SCHEMBL9424897
• 146743-95-5
• 6,7-Dihydroxyisoquinoline-3-carboxylic acid
• 7-Hydroxy-6-oxo-2,6-dihydroisoquinoline-3-carboxylic acid
• DTXSID80601559

• Inchi： 1S/C10H7NO4/c12-8-2-5-1-7(10(14)15)11-4-6(5)3-9(8)13/h1-4,12-13H,(H,14,15)
• InChI Key： PQOLJBHSFABTRG-UHFFFAOYSA-N
• SMILES： OC1C(=CC2C=NC(C(=O)O)=CC=2C=1)O

Computed Properties

• Exact Mass: 205.03751
• Monoisotopic Mass: 205.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 90.65